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Compound of Interest

Compound Name: Tetraallylsilane

Cat. No.: B074137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of tetraallylsilane (CAS No.

1112-66-9), a versatile organosilicon compound. This document details its chemical and

physical properties, synthesis methodologies, key reactions, and burgeoning applications in

materials science and as a precursor for bioactive molecules relevant to drug discovery and

development.

Core Properties of Tetraallylsilane
Tetraallylsilane, also known as tetra(2-propen-1-yl)silane, is a clear, colorless to light yellow

liquid.[1] Its fundamental properties are summarized in the tables below, providing a ready

reference for experimental design and safety considerations.
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Property Value Reference

CAS Number 1112-66-9 [1][2]

Molecular Formula C₁₂H₂₀Si [2][3]

Molecular Weight 192.37 g/mol [2][3]

Density 0.831 g/mL at 25 °C [1][2]

Boiling Point 90 °C at 3 mmHg [1][2]

Refractive Index (n20/D) 1.485 [1]

Flash Point 77 °C (170.6 °F) - closed cup [2]

Solubility Insoluble in water [1]

Appearance Colorless to light yellow liquid [1][4]

Spectroscopic Data
Spectrum Type Key Peaks/Shifts

¹H NMR Signals corresponding to the allyl protons.

¹³C NMR
Signals for the olefinic and aliphatic carbons of

the allyl groups.

IR Spectroscopy
Characteristic peaks for C=C and C-H stretching

of the allyl groups.

Raman Spectroscopy Vibrational modes of the Si-C and C=C bonds.

Synthesis of Tetraallylsilane
The primary and most efficient method for synthesizing tetraallylsilane is through the Grignard

reaction. This one-step approach offers high yields and is suitable for industrial-scale

production.[5]
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This method involves the reaction of silicon tetrachloride (SiCl₄) with allylmagnesium bromide,

a Grignard reagent formed in situ from allyl bromide and magnesium.[5] The reaction is

typically carried out in a mixed solvent system of toluene and diethyl ether.[5] A yield of 91%

has been reported when the molar ratio of diethyl ether to allyl bromide is 4.[5]

Below is a generalized experimental workflow for this synthesis.
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Figure 1: Experimental workflow for the one-step Grignard synthesis of tetraallylsilane.
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Key Reactions and Synthetic Utility
Tetraallylsilane is a valuable precursor in organic synthesis, primarily due to the reactivity of

its allyl groups. One of its notable transformations is the iodine-promoted rearrangement, which

can be controlled to yield mono- or di-rearranged products.[6][7] This reaction is significant as it

can be employed to generate silicon-stereogenic organosilanes, which are of interest in

medicinal chemistry and materials science.[6][8]

Iodine-Promoted Rearrangement
The reaction of tetraallylsilane with iodine (I₂) can lead to a mono- or double rearrangement,

depending on the stoichiometry of the iodine used.[6][7] Using one equivalent of iodine results

in a high yield of the mono-rearranged product, while an excess of iodine (e.g., three

equivalents) favors the double rearrangement.[6][7]

Experimental Protocol for Mono-rearrangement:

A solution of tetraallylsilane (1.0 mmol) in dichloromethane (DCM, 10 mL) is prepared.[6]

Iodine (1.0 mmol) is added to the solution, and the mixture is stirred for 6 hours.[6]

The solution is cooled to 0 °C.[6]

Triethylamine (2.0 mmol) and isopropanol (1.5 mmol) are added.[6]

The resulting mixture is stirred and allowed to warm to room temperature over 6 hours.[6]

The reaction is quenched with water and extracted with DCM.[6]

The combined organic extracts are dried and concentrated to yield the mono-rearranged

product.[6]

The workflow for this selective rearrangement is depicted below.
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Figure 2: Experimental workflow for the iodine-promoted mono-rearrangement of
tetraallylsilane.

Applications in Drug Development and Materials
Science
The synthetic versatility of tetraallylsilane and its derivatives makes them valuable in the

development of new materials and as building blocks in the synthesis of complex, biologically

active molecules.

Precursor for Bioactive Molecules
Allylsilanes are recognized as important intermediates in the synthesis of natural products and

other bioactive compounds.[5] The allyl groups in tetraallylsilane can be functionalized

through various organic reactions, including hydrosilylation, to introduce a wide range of

chemical moieties. This functionalization capability allows for the construction of complex

molecular architectures that are often required for biological activity.

Cross-linking Agent for Biomedical Polymers
The four allyl groups of tetraallylsilane make it an effective cross-linking agent. In polymer

chemistry, it can be used to form three-dimensional polymer networks, such as hydrogels.

These hydrogels can be designed for various biomedical applications, including controlled drug

delivery and as scaffolds for tissue engineering. The biocompatibility of the resulting silicon-

containing polymers is a key advantage in these applications.

Conceptual Application in Modulating Cellular Signaling
for Tissue Regeneration
A potential application of tetraallylsilane is in the creation of smart biomaterials that can

influence cellular signaling pathways. For instance, a hydrogel cross-linked with a

tetraallylsilane derivative could be loaded with a therapeutic agent, such as a growth factor.

The controlled release of this growth factor from the hydrogel can then stimulate specific

signaling pathways in target cells, promoting tissue regeneration. The diagram below illustrates

this conceptual signaling pathway.
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Figure 3: Conceptual signaling pathway influenced by a tetraallylsilane-based drug delivery
system.

Safety and Handling
Tetraallylsilane is a combustible liquid and should be handled with appropriate safety

precautions.[2][9] It is recommended to work in a well-ventilated area and to wear personal

protective equipment, including eye protection and gloves.[2][9] Store in a cool, dry place away

from sources of ignition.[9] For detailed safety information, refer to the Safety Data Sheet

(SDS).[9][10]
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Conclusion
Tetraallylsilane is a versatile and valuable chemical compound with established and emerging

applications. Its straightforward synthesis, coupled with the reactivity of its four allyl groups,

makes it an important building block in organic synthesis and polymer chemistry. For

researchers and professionals in drug development and materials science, tetraallylsilane
offers a platform for the creation of novel bioactive molecules and advanced functional

materials with significant potential in biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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